4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid

• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C15H18N2O4/c1-21-13-4-2-12(3-5-13)16-8-10-17(11-9-16)14(18)6-7-15(19)20/h2-7H,8-11H2,1H3,(H,19,20)
• InChI Key: UYTIHOJKTPMTAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C=CC(=O)O

Description

4-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid is a synthetic organic compound characterized by a piperazine ring substituted with a 4-methoxyphenyl group and conjugated to an α,β-unsaturated carboxylic acid moiety via a ketone linkage. It is commercially available (CAS: 904796-26-5) in quantities up to 1 g, with purity confirmed via NMR and HRMS .

The compound is synthesized through condensation reactions involving maleic anhydride derivatives and substituted piperazines, followed by crystallization in solvents like ethyl acetate . Its applications span medicinal chemistry, with preliminary studies suggesting roles in targeting enzymes such as human thymidylate synthase (hTS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid typically involves the reaction of 4-methoxyphenylpiperazine with a suitable oxobutenoic acid derivative. One common method involves the Mannich reaction, where the piperazine ring is formed through the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction conditions often include the use of organic solvents such as methanol and catalysts like hydrochloric acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps of purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

Types of Reactions

4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce double bonds or other reducible groups within the molecule.

Substitution: Common in organic chemistry, substitution reactions can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Conditions often involve nucleophiles or electrophiles, depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes or receptors.

Medicine: Investigated for its therapeutic potential, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action for 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid involves its interaction with specific molecular targets. For instance, it may act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways . The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional analogs of 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid are differentiated by substituents on the piperazine ring and the α,β-unsaturated acid backbone. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	Substituent(s) on Piperazine	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
4-oxo-4-(4-phenylpiperazin-1-yl)but-2-enoic acid	Phenyl	C14H16N2O3	260.29	Lower solubility in polar solvents; unsubstituted phenyl group reduces electron-withdrawing effects.
(Z)-4-(4-ethylpiperazin-1-yl)-4-oxobut-2-enoic acid	Ethyl	C10H15N2O3	212.25	Enhanced solubility in organic solvents; ethyl group increases lipophilicity.
(2Z)-4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobut-2-enoic acid	2-Fluorophenyl	C14H15FN2O3	278.28	Fluorine substitution improves metabolic stability; moderate hTS inhibition reported .
4-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid	4-Chlorophenyl, Methyl	C15H19ClN2O3	310.78	Chlorine enhances electrophilicity; methyl group on piperazine increases steric bulk, reducing receptor binding affinity.
4-(4-Acetamidophenyl)-4-oxobut-2-enoic acid derivatives	Acetamidophenyl	Varies	Varies	Antioxidant activity: Hydrazone and oxime derivatives show high radical scavenging (IC50 < 10 μM) .

Key Findings:

Substituent Effects on Solubility and Lipophilicity :

• Ethyl and methyl groups (e.g., ) increase lipophilicity, enhancing membrane permeability but reducing water solubility.
• Methoxy and fluorine substituents (e.g., ) balance solubility and stability due to moderate polarity and electronegativity.

Biological Activity: Fluorophenyl and chlorophenyl analogs exhibit stronger enzyme inhibition (e.g., hTS ) compared to unsubstituted phenyl derivatives. Antioxidant activity is highest in hydrazone/oxime derivatives of 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid (radical scavenging >90% at 50 μM) .

Acid Dissociation and Titration: The pKa of (2Z)-4-(4-methylanilino)-4-oxobut-2-enoic acid is 2.81 ± 0.25, enabling potentiometric titration in mixed solvents (e.g., isopropyl alcohol:acetone = 4:3) .

Research Implications and Limitations

While 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid shows promise in enzyme inhibition, its analogs highlight the critical role of substituents in tuning bioactivity. Future studies should explore prodrug formulations or salt forms to improve bioavailability.

Biological Activity

4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid, also known as a derivative of piperazine, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, which contribute to its pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms, therapeutic implications, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C15H18N2O4
• Molecular Weight : 290.314 g/mol
• Boiling Point : Approximately 561.6 °C (predicted)
• Density : 1.266 g/cm³ (predicted)
• pKa : 3.88 (predicted) .

The biological activity of 4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobut-2-enoic acid is primarily attributed to its interaction with various receptors in the central nervous system (CNS). Studies suggest that this compound exhibits selective affinity for dopamine receptors, particularly the D3 subtype, which is implicated in mood regulation and reward pathways.

Receptor Affinity

Research has demonstrated that modifications in the piperazine structure can enhance receptor selectivity and affinity. For instance, compounds derived from similar structures have shown high affinity for D3 receptors with Ki values as low as 1 nM, indicating potential for therapeutic applications in conditions such as schizophrenia and depression .

Biological Activity and Therapeutic Applications

The compound's biological activities include:

• Antidepressant Effects : Due to its action on dopamine receptors, it may exhibit antidepressant properties.
• Anxiolytic Properties : Similar compounds have been evaluated for their anxiolytic effects, suggesting potential applications in anxiety disorders.
• Neuroprotective Effects : Some studies indicate that piperazine derivatives can protect neuronal cells from apoptosis, which could be beneficial in neurodegenerative diseases.

In Vivo Studies

A study focusing on a related piperazine derivative demonstrated significant anxiolytic effects in rodent models when administered at specific dosages. The results indicated a marked reduction in anxiety-like behaviors compared to control groups .

Structure-Activity Relationship (SAR)

Research analyzing various analogs of piperazine compounds has established a correlation between structural modifications and biological activity. Notably, the presence of methoxy groups has been linked to enhanced receptor binding and improved pharmacokinetic profiles .

Data Table: Biological Activities of Related Compounds

Compound Name	Receptor Target	Affinity (Ki)	Observed Effects
Compound A	D3	1 nM	Antidepressant
Compound B	D2	400 nM	Anxiolytic
Compound C	D3	10 nM	Neuroprotective